Cas no 579474-79-6 (3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester)
579474-79-6 structure
Product Name:3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester
CAS No:579474-79-6
MF:C13H12N2O2
MW:228.246582984924
CID:1114358
PubChem ID:69489500
Update Time:2025-04-20
3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester
- 3-(6-methyl-pyridazin-3-yl)-benzoic acid methyl ester
- SCHEMBL5563045
- GTLIWFAEWCMGRX-UHFFFAOYSA-N
- methyl 3-(6-methylpyridazin-3-yl)benzoate
- DB-198529
- 579474-79-6
-
- Inchi: 1S/C13H12N2O2/c1-9-6-7-12(15-14-9)10-4-3-5-11(8-10)13(16)17-2/h3-8H,1-2H3
- InChI Key: GTLIWFAEWCMGRX-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC(=C1)C1=CC=C(C)N=N1)=O
Computed Properties
- Exact Mass: 228.089877630g/mol
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.1Ų
3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
579474-79-6 (3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
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